Cas no 5285-76-7 (2-azepan-1-yl-N'-[(1E)-phenylmethylidene]acetohydrazide)

2-azepan-1-yl-N'-[(1E)-phenylmethylidene]acetohydrazide structure
5285-76-7 structure
Product Name:2-azepan-1-yl-N'-[(1E)-phenylmethylidene]acetohydrazide
CAS No:5285-76-7
MF:C9H9NO2S
MW:195.238260984421
CID:1584440
PubChem ID:5002376
Update Time:2025-04-21

2-azepan-1-yl-N'-[(1E)-phenylmethylidene]acetohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-azepan-1-yl-N'-[(1E)-phenylmethylidene]acetohydrazide
    • 4-Thiocyanoveratrole
    • DTXSID30967319
    • 3,4-dimethoxyphenyl thiocyanate
    • Thiocyanic acid, 3,4-dimethoxyphenyl ester
    • SCHEMBL3408344
    • 5285-76-7
    • AKOS024337474
    • Inchi: 1S/C9H9NO2S/c1-11-8-4-3-7(13-6-10)5-9(8)12-2/h3-5H,1-2H3
    • InChI Key: WYWHPHJEJJOKGT-UHFFFAOYSA-N
    • SMILES: S(C#N)C1C=CC(=C(C=1)OC)OC

Computed Properties

  • Exact Mass: 259.16863
  • Monoisotopic Mass: 195.035
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 67.6A^2

Experimental Properties

  • Density: 1.1
  • Refractive Index: 1.574
  • PSA: 44.7
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